Cas no 2156-04-9 ((4-Vinylphenyl)boronic Acid)

(4-Vinylphenyl)boronic Acid structure

Product Name:(4-Vinylphenyl)boronic Acid

CAS No:2156-04-9

MF:C₈H₉BO₂

MW:147.966862440109

MDL:MFCD00239441

CID:84145

PubChem ID:2734393

Update Time:2025-08-03

(4-Vinylphenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Vinylbenzeneboronic acid
- 4-Vinylphenylboronic acid
- Styrene-4-boronic acid~4-Vinylphenylboronic acid
- 4-Vinylphenylboronic Acid (contains varying amounts of Anhydride)
- (4-Vinylphenyl)boronic acid
- p-Vinylphenylboronic Acid
- 1,4-vinylphenylboronic acid
- 4-BORONOSTYRENE
- 4-vinylboronic acid
- para-vinylphenylboronic acid
- p-Styrylboronic Acid
- (4-Ethenylphenyl)boronic acid
- (p-Vinylphenyl)boronic acid
- 4-Styrylboronic acid
- p-Vinylbenzeneboronic acid
- p-Styrylboronic Acid (contains varying amounts of Anhydride)
- 4-Vinylbenzeneboronic Acid (contains varying amounts of Anhydride)
- STYRENE-4-BORONIC ACID
- Boronic acid, (4-ethenylphenyl)-
- 4-styreneboronic acid
- 4-Vinylphenylbronic acid
- 4-Vinylphenyl boronic acid
- 4-Vinyl-phenylboronic acid
- 4-ethenylphenylboronic acid
- 4-Vinylphenyl-Boronic Acid
- 4-ethenylbenzeneboronic acid
- 4-vinyl-phenyl-boronic acid
- 4-vinyl-ph
- MFCD00239441
- 4-vinyl-phenyl boronic acid
- A815472
- NCGC00249461-01
- AKOS004116469
- 2156-04-9
- AS-2498
- EN300-123227
- SCHEMBL39239
- 54802-94-7
- FT-0619554
- 4-vinyl phenyl boronic acid
- BCP22753
- AB05462
- DTXSID10370281
- CS-W007797
- 4-OOI(c)>>u+/-(1/2)AethEa
- BCP9000170
- J-516029
- V0075
- Z1255403096
- (4-vinylphenyl)boronic acid;4-Vinylphenylboronic Acid
- AM808113
- QWMJEUJXWVZSAG-UHFFFAOYSA-N
- Boronic acid, B-(4-ethenylphenyl)-
- SY023516
- STL555904
- BBL102105
- (4-Vinylphenyl)boronic Acid
- MDL： MFCD00239441
- Inchi： 1S/C8H9BO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6,10-11H,1H2
- InChI Key： QWMJEUJXWVZSAG-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(C=C)=CC=1)O
- BRN： 2829387

Computed Properties

Exact Mass: 148.07000
Monoisotopic Mass: 148.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: White powder
Density: 1.09
Melting Point: 190-193 °C (lit.)
Boiling Point: 306.3°C at 760 mmHg
Flash Point: 139°C
Refractive Index: 1.539
Water Partition Coefficient: Soluble in ethanol, dimethylsulfoxide, tetrahydrofuran and diethyl ether. Slightly soluble in water.
PSA: 40.46000
LogP: 0.00940
Sensitiveness: Sensitive to heat and humidity
Solubility: Not determined

(4-Vinylphenyl)boronic Acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H312,H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S37/39-S26-S36
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

(4-Vinylphenyl)boronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	V0075-5g	(4-Vinylphenyl)boronic Acid	2156-04-9	contains varying amounts of Anhydride)	5g	￥970.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	V0075-1g	(4-Vinylphenyl)boronic Acid	2156-04-9	contains varying amounts of Anhydride)	1g	￥220.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	V018R-5g	(4-Vinylphenyl)boronic Acid	2156-04-9	98%	5g	￥311.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	V018R-25g	(4-Vinylphenyl)boronic Acid	2156-04-9	98%	25g	￥1443.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	V018R-1g	(4-Vinylphenyl)boronic Acid	2156-04-9	98%	1g	￥76.0	2022-09-28
Alichem	A019086741-25g	4-Vinylbenzeneboronic acid	2156-04-9	97%	25g	$275.48	2023-09-02
Alichem	A019086741-100g	4-Vinylbenzeneboronic acid	2156-04-9	97%	100g	$751.54	2023-09-02
Fluorochem	045306-1g	4-Vinylphenylboronic acid	2156-04-9	97%	1g	￡13.00	2022-03-01
Fluorochem	045306-5g	4-Vinylphenylboronic acid	2156-04-9	97%	5g	￡39.00	2022-03-01
Fluorochem	045306-10g	4-Vinylphenylboronic acid	2156-04-9	97%	10g	￡74.00	2022-03-01